Cas no 75614-93-6 ((S)-(+)-α-Methylhistamine Dihydrobromide)

• Product Name: (S)-(+)-α-Methylhistamine Dihydrobromide
• CAS No: 75614-93-6
• MF: C₆H₁₃Br₂N₃
• MW: 286.995519399643
• MDL: MFCD20617183
• CID: 559171
• PubChem ID: 6603865
• Update Time: 2025-05-28

(S)-(+)-α-Methylhistamine Dihydrobromide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-ethanamine,a-methyl-, (aS)-
• (2S)-1-(1H-imidazol-5-yl)propan-2-amine,dihydrobromide
• (S)-(+)-ALPHA-METHYL-1H-IMIDAZOLE-4-ETHANAMINE DIHYDROBROMIDE
• (S)-(+)-Α-METHYLHISTAMINE DIHYDROBROMIDE
• (S)-(+)-α-Methyl-1H-iMidazole-4-ethanaMinedihydrobroMide
• 8-CPT-2Me-cAMP,sodium salt
• (S)-2-(1H-Imidazol-4-yl)-1-methyl-ethylamine
• (S)-(+)-?-Methyl-1H-imidazole-4-ethanamine dihydrobromide
• (s)-(+)--Methylhistamine
• (2S)-1-(1H-imidazol-5-yl)propan-2-amine;dihydrobromide
• (S)-1-(1H-Imidazol-4-yl)propan-2-amine dihydrobromide
• PD021978
• (S)-1-(1H-Imidazol-4-yl)propan-2-aminedihydrobromide
• 75614-93-6
• SR-01000597941-1
• (S)-(+)-?-Methylhistamine dihydrobromide
• (+)- alpha -Methylhistamine dihydrobromide
• (+)-alpha-Methylhistamine dihydrobromide
• (S)-(+)-a-Methylhistamine dihydrobromide
• AKOS024458567
• (S)-(+)-alpha-Methylhistamine dihydrobromide
• SR-01000597941
• (S)-(+)-α-Methylhistamine Dihydrobromide

• MDL： MFCD20617183
• Inchi： 1S/C6H11N3.2BrH/c1-5(7)2-6-3-8-4-9-6;;/h3-5H,2,7H2,1H3,(H,8,9);2*1H/t5-;;/m0../s1
• InChI Key： RWHNAAABSGVRDT-XRIGFGBMSA-N
• SMILES： Br.Br.N[C@@H](C)CC1=CN=CN1

Computed Properties

• Exact Mass: 284.94800
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Boiling Point: 375.8°C at 760 mmHg
• Flash Point: 181.1°C
• PSA: 54.70000
• LogP: 2.91590

(S)-(+)-α-Methylhistamine Dihydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (S)-(+)-α-Methylhistamine Dihydrobromide

Research Brief on (S)-(+)-α-Methylhistamine Dihydrobromide (CAS: 75614-93-6): Recent Advances and Applications

(S)-(+)-α-Methylhistamine Dihydrobromide (CAS: 75614-93-6) is a selective histamine H3 receptor agonist that has garnered significant attention in recent pharmacological and therapeutic research. This compound, characterized by its stereospecificity, plays a pivotal role in modulating neurotransmitter release in the central nervous system (CNS). Recent studies have explored its potential in treating neurological disorders, including Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD), due to its ability to influence cognitive and behavioral functions.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacokinetic properties of (S)-(+)-α-Methylhistamine Dihydrobromide, focusing on its blood-brain barrier permeability and metabolic stability. The research employed advanced LC-MS/MS techniques to quantify the compound in plasma and brain tissue, revealing a favorable pharmacokinetic profile with sustained CNS exposure. These findings underscore its potential as a therapeutic agent for CNS-targeted applications.

In another groundbreaking study, researchers utilized (S)-(+)-α-Methylhistamine Dihydrobromide to elucidate the role of H3 receptors in neuroinflammation. The study, featured in Neuropharmacology (2024), demonstrated that the compound significantly reduced pro-inflammatory cytokine levels in microglial cells, suggesting its utility in mitigating neuroinflammatory processes associated with neurodegenerative diseases. This aligns with earlier preclinical data highlighting its anti-inflammatory and neuroprotective effects.

Furthermore, the compound's application in drug delivery systems has been a focal point of recent research. A 2024 paper in Molecular Pharmaceutics detailed the development of nanoparticle-encapsulated (S)-(+)-α-Methylhistamine Dihydrobromide to enhance its bioavailability and targeted delivery to brain tissues. The study reported a 2.5-fold increase in brain concentration compared to free administration, paving the way for optimized therapeutic regimens.

Despite these advancements, challenges remain in translating preclinical success to clinical efficacy. A 2023 review in Expert Opinion on Drug Discovery emphasized the need for rigorous Phase I trials to assess safety and dosing protocols, particularly given the compound's potent receptor affinity. Collaborative efforts between academia and industry are underway to address these gaps, with preliminary clinical trials expected to commence in late 2024.

In conclusion, (S)-(+)-α-Methylhistamine Dihydrobromide (75614-93-6) represents a promising candidate for CNS therapeutics, with recent research highlighting its multifaceted applications. Continued exploration of its mechanisms, coupled with innovative delivery strategies, will be critical to unlocking its full clinical potential.